Tyrosols and derivatives
Tyrosols and their derivatives are a class of phenolic compounds derived from tyrosine, an essential amino acid. These compounds exhibit a range of bioactivities, including antioxidant, anti-inflammatory, and antimicrobial properties. Tyrosol itself is known for its potent free radical scavenging activity, which makes it effective in protecting cells against oxidative stress. Derivatives of tyrosols can be synthesized through various chemical modifications such as methylation, esterification, or coupling with other molecules to enhance their stability, solubility, and bioavailability.
In cosmetics and personal care products, tyrosol derivatives are used for their skin-whitening effects due to their ability to inhibit the activity of tyrosinase, a key enzyme in melanin synthesis. They also contribute to overall skin health by providing antioxidant protection and reducing inflammation. In food applications, these compounds can be utilized as natural preservatives or flavor enhancers.
Tyrosols and their derivatives are widely recognized for their versatile applications across multiple industries, making them valuable additives in pharmaceuticals, nutraceuticals, and cosmetic formulations.

Structure | Chemical Name | CAS | MF |
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Metoprolol | 37350-58-6 | C15H25NO3 |
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(S)-3-4-(2-Methoxyethyl)phenoxy-1,2-epoxypropane | 105780-38-9 | C12H16O3 |
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4-Acetoxyphenethyl acrylate | 926305-16-0 | C13H14O4 |
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2-(4-Methoxy-2-methylphenyl)ethanol | 30888-95-0 | C10H14O2 |
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4-(2-Acetoxy-ethyl)phenol | 58556-55-1 | C10H12O3 |
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4-bromo-5-(2-hydroxyethyl)-2-methoxyphenol | 55323-57-4 | C9H11BrO3 |
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2-(4-pentoxyphenyl)ethanol | 500548-00-5 | C8H6O6 |
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2-(4-ethoxy-2-methylphenyl)ethan-1-ol | 1379259-14-9 | C11H16O2 |
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4-(Acetyloxy)-3-methoxybenzenethanol Acetate | 32022-28-9 | C11H14O4.C2H4O2 |
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BENZENEETHANOL, 4-PROPOXY- | 104174-22-3 | C11H16O2 |
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